Cas no 57421-10-0 (N-[2-amino-3-nitro-5-(trifluoromethyl)phenyl]acetamide)

• Product name: N-[2-amino-3-nitro-5-(trifluoromethyl)phenyl]acetamide
• CAS No: 57421-10-0
• MF: C₉H₈F₃N₃O₃
• MW: 263.173332214355
• CID: 1604226
• PubChem ID: 5491590

N-[2-amino-3-nitro-5-(trifluoromethyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-amino-3-nitro-5-(trifluoromethyl)phenyl]acetamide
• 57421-10-0
• N-(2-Amino-3-nitro-5-(trifluoromethyl)phenyl)acetamide
• DTXSID70206012
• Acetamide, N-(2-amino-3-nitro-5-(trifluoromethyl)phenyl)-

• Inchi： InChI=1S/C9H8F3N3O3/c1-4(16)14-6-2-5(9(10,11)12)3-7(8(6)13)15(17)18/h2-3H,13H2,1H3,(H,14,16)
• InChI Key： NTDBHWRRGCBLQH-UHFFFAOYSA-N
• SMILES： CC(=O)NC1=C(C(=CC(=C1)C(F)(F)F)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 263.05184
• Monoisotopic Mass: 263.05177561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 98.26